Cas no 1956366-86-1 (1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate)
1956366-86-1 structure
Product Name:1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate
CAS No:1956366-86-1
MF:C7H5BrF3NO2
MW:272.019311666489
CID:4710011
PubChem ID:73554949
Update Time:2024-11-06
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate
- AK151287
- C73727
- 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethanone;hydrate
- C7H5BrF3NO2
- 1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanonehydrate
- BS-15864
- CS-0161889
- MFCD28016685
- 1-(6-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-one hydrate
- 1956366-86-1
-
- Inchi： 1S/C7H3BrF3NO.H2O/c8-5-2-1-4(3-12-5)6(13)7(9,10)11;/h1-3H;1H2
- InChI Key： IOQFSBONCAURNN-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C=N1)C(C(F)(F)F)=O.O
Computed Properties
- Exact Mass: 270.94558g/mol
- Monoisotopic Mass: 270.94558g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM250926-1g |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate |
1956366-86-1 | 95% | 1g |
$327 | 2021-08-04 | |
| Alichem | A029195490-1g |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate |
1956366-86-1 | 95% | 1g |
$400.00 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZU497-1g |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate |
1956366-86-1 | 95+% | 1g |
2283.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZU497-50mg |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate |
1956366-86-1 | 95+% | 50mg |
186.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZU497-200mg |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate |
1956366-86-1 | 95+% | 200mg |
465.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZU497-250mg |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate |
1956366-86-1 | 95+% | 250mg |
743CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZU497-100mg |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate |
1956366-86-1 | 95+% | 100mg |
360CNY | 2021-05-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B40675-250mg |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanonehydrate |
1956366-86-1 | 95% | 250mg |
￥496.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B40675-1g |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanonehydrate |
1956366-86-1 | 95% | 1g |
￥1240.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B40675-5g |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanonehydrate |
1956366-86-1 | 95% | 5g |
￥6965.0 | 2022-10-09 |
1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrate Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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